Cas no 19124-90-4 (gibberellin A4 methyl ester)

gibberellin A4 methyl ester structure
gibberellin A4 methyl ester structure
Product Name:gibberellin A4 methyl ester
CAS No:19124-90-4
MF:C20H26O5
MW:346.423g/mol
CID:123362
PubChem ID:13964934
Update Time:2024-02-29

gibberellin A4 methyl ester Chemical and Physical Properties

Names and Identifiers

    • Gibbane-1,10-dicarboxylicacid, 2,4a-dihydroxy-1-methyl-8-methylene-, 1,4a-lactone, 10-methyl ester, (1a,2b,4aa,4bb,10b)-
    • ent-3α,10β-dihydroxy-20-norgibberell-16-ene-7,19-dioic acid 7-methyl ester 19,10-lactone
    • gibberellin A4 methyl ester
    • GA4 methyl ester
    • 2β-Hydroxy-1-methyl-8-methylene-4aα,1α-(oxycarbonyl)gibbane-10β-carboxylic acid methyl ester
    • (1S,2S,4aR,4bR,7R,9aR,10S,10aR)-methyl 2-hydroxy-1-methyl-8-methylene-13-oxododecahydro-4a,1-(epoxymethano)-7,9a-methanobenzo[a]azulene-10-carboxylate
    • CID 133124996
    • Gibbane-1,10-dicarboxylic acid, 2,4a-dihydroxy-1-methyl-8-methylene-, 1,4a-lactone, 10-methyl ester, (1α,2β,4aα,4bβ,10β)-
    • CHEBI:73252
    • methyl 2beta-hydroxy-1beta-methyl-8-methylidene-13-oxo-4a,1alpha-epoxymethano-4aalpha,4bbeta-gibbane-10beta-carboxylate
    • MeGA4
    • O-methyl gibberellin A4
    • methyl gibberellin A4
    • Q27140401
    • methyl (1S,2S,4aR,4bR,7R,9aR,10S,10aR)-2-hydroxy-1-methyl-8-methylene-13-oxododecahydro-4a,1-(epoxymethano)-7,9a-methanobenzo[a]azulene-10-carboxylate
    • 19124-90-4
    • methyl GA4
    • methyl (1R,2R,5R,8R,9S,10R,11S,12S)-12-hydroxy-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.15,8.01,10.02,8]heptadecane-9-carboxylate
    • Inchi: 1S/C20H26O5/c1-10-8-19-9-11(10)4-5-12(19)20-7-6-13(21)18(2,17(23)25-20)15(20)14(19)16(22)24-3/h11-15,21H,1,4-9H2,2-3H3/t11-,12+,13-,14+,15+,18+,19-,20+/m1/s1
    • InChI Key: XBDTWBSMNXMGIJ-OCLSAYHCSA-N
    • SMILES: O1C([C@@]2(C)[C@@H](CC[C@@]31[C@H]2[C@@H](C(=O)OC)[C@@]12CC(=C)[C@H](CC[C@@H]13)C2)O)=O

Computed Properties

  • Exact Mass: 346.178
  • Monoisotopic Mass: 346.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 700
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.8
  • XLogP3: 2

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 516.3±50.0 °C at 760 mmHg
  • Flash Point: 183.7±23.6 °C
  • PSA: 72.83000
  • LogP: 2.22460
  • Vapor Pressure: 0.0±3.0 mmHg at 25°C
  • pka: 14.32±0.60(Predicted)

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